Cas no 1269105-94-3 (4,5-Dimethyl-1H-benzimidazol-6-amine dihydrochloride)

• Product Name: 4,5-Dimethyl-1H-benzimidazol-6-amine dihydrochloride
• CAS No: 1269105-94-3
• MF: C₉H₁₃Cl₂N₃
• MW: 234.125619649887
• MDL: MFCD18483515
• CID: 4584850
• Update Time: 2025-05-24

4,5-Dimethyl-1H-benzimidazol-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5-DIMETHYL-1H-BENZIMIDAZOL-6-AMINE DIHYDROCHLORIDE
• 6,7-dimethyl-3H-benzimidazol-5-amine;dihydrochloride
• 4,5-Dimethyl-1H-benzimidazol-6-amine dihydrochloride, AldrichCPR
• 4,5-Dimethyl-1H-benzimidazol-6-amine dihydrochloride

• MDL： MFCD18483515
• Inchi： 1S/C9H11N3.2ClH/c1-5-6(2)9-8(3-7(5)10)11-4-12-9;;/h3-4H,10H2,1-2H3,(H,11,12);2*1H
• InChI Key： WMJDYZOFQGPVRJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=NC2=C1C=C(C(C)=C2C)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 171
• Topological Polar Surface Area: 54.7

Additional information on 4,5-Dimethyl-1H-benzimidazol-6-amine dihydrochloride

Professional Introduction to 4,5-Dimethyl-1H-benzimidazol-6-amine dihydrochloride (CAS No: 1269105-94-3)

4,5-Dimethyl-1H-benzimidazol-6-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1269105-94-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzimidazole derivatives, a class of molecules known for their diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates a benzimidazole core, which is functionalized with methyl groups at the 4 and 5 positions and an amine group at the 6 position, further stabilized by dihydrochloride salt form. Such modifications contribute to its unique chemical properties and biological interactions, making it a subject of interest for further exploration in drug discovery and development.

The benzimidazole scaffold is a privileged structure in medicinal chemistry, exhibiting a wide spectrum of pharmacological effects ranging from anticancer to antiviral applications. The introduction of substituents such as methyl groups at specific positions can modulate the electronic and steric properties of the molecule, thereby influencing its binding affinity to biological targets. In the case of 4,5-Dimethyl-1H-benzimidazol-6-amine dihydrochloride, the presence of these substituents may enhance its solubility, stability, and interaction with enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with greater accuracy. Studies have suggested that benzimidazole derivatives can act as scaffolds for designing molecules that interact with proteins involved in cell signaling, DNA replication, and repair. The amine group at the 6-position in 4,5-Dimethyl-1H-benzimidazol-6-amine dihydrochloride provides a potential site for hydrogen bonding or ionic interactions with biological targets, which could be exploited for therapeutic intervention.

One of the most promising areas of research involving benzimidazole derivatives is their application in oncology. Several benzimidazole-based compounds have shown efficacy in inhibiting kinases and other enzymes that are aberrantly activated in cancer cells. The structural features of 4,5-Dimethyl-1H-benzimidazol-6-amine dihydrochloride may make it a candidate for developing novel kinase inhibitors or modulators of other cancer-related pathways. Preclinical studies have begun to explore its potential in this regard, with initial findings indicating promising activity against certain cancer cell lines.

The synthesis of 4,5-Dimethyl-1H-benzimidazol-6-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of methyl groups at the 4 and 5 positions typically involves alkylation reactions, while the formation of the amine group at the 6-position may involve reduction or nucleophilic substitution strategies. The final conversion to the dihydrochloride salt form enhances the compound's stability and solubility, making it more suitable for formulation into pharmaceutical products.

In addition to its potential in oncology, 4,5-Dimethyl-1H-benzimidazol-6-amine dihydrochloride has been investigated for its antimicrobial properties. Benzimidazole derivatives are known to disrupt microbial cell wall synthesis or interfere with essential metabolic pathways. The structural modifications present in this compound may enhance its ability to interact with microbial targets while minimizing toxicity to host cells. This makes it an attractive candidate for developing new antimicrobial agents against resistant strains of bacteria or fungi.

The development of new therapeutic agents relies heavily on understanding the mechanisms of action at a molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in elucidating the structure-function relationships of benzimidazole-based compounds. These studies provide critical insights into how modifications like those seen in 4,5-Dimethyl-1H-benzimidazol-6-amine dihydrochloride influence its interactions with biological targets.

The pharmacokinetic properties of 4,5-Dimethyl-1H-benzimidazol-6-amine dihydrochloride are also an important consideration in drug development. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be carefully evaluated to ensure that the compound reaches therapeutic levels in vivo without causing adverse effects. Preclinical pharmacokinetic studies help determine optimal dosing regimens and identify potential liabilities early in the development process.

As research continues to uncover new biological functions and pathways associated with benzimidazole derivatives, compounds like 4,5-Dimethyl-1H-benzimbidazol-6-aminedihydrochloride are positioned as valuable tools for exploring novel therapeutic strategies. Their unique structural features offer opportunities for designing molecules with tailored biological activities that address unmet medical needs. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating these findings into effective treatments for patients worldwide.

The future directions for research on 4,5-Dimethyl-1H-benzimbidazolamin-dihydrochloride include further optimization of its chemical structure to enhance potency and selectivity. Additionally, exploring its potential use in combination therapies may provide synergistic effects that improve treatment outcomes. As computational methods continue to evolve, they will play an increasingly important role in guiding synthetic efforts and predicting biological activity.